2,5-Difluoro-4-iodopyridine
Overview
Description
2,5-Difluoro-4-iodopyridine is a chemical compound with the molecular formula C5H2F2IN . It has a molecular weight of 240.98 . The compound is typically stored in a dark place under an inert atmosphere .
Molecular Structure Analysis
The InChI code for 2,5-Difluoro-4-iodopyridine is 1S/C5H2F2IN/c6-3-2-9-5(7)1-4(3)8/h1-2H . This indicates that the compound consists of a pyridine ring with iodine and fluorine substituents.Physical And Chemical Properties Analysis
2,5-Difluoro-4-iodopyridine has a predicted boiling point of 209.7°C and a predicted density of 2.129 g/cm3 . It is typically stored under an inert gas at 2–8 °C .Scientific Research Applications
Synthesis of Fluorinated Pyridines
- Application Summary : Fluorinated pyridines, including 2,5-Difluoro-4-iodopyridine, are of interest due to their unusual physical, chemical, and biological properties. They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .
- Methods of Application : The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented .
- Results or Outcomes : The selective synthesis of fluoropyridines remains a challenging problem. However, synthetic methods for preparation of 2-, 3-, 4-fluoropyridines and di- and poly-fluoropyridines have been reviewed .
Use in Local Radiotherapy of Cancer
- Application Summary : Methods for synthesis of F 18 substituted pyridines for local radiotherapy of cancer and other biologically active compounds are presented .
- Methods of Application : The specific methods of synthesis are not detailed in the source, but it involves the substitution of a fluorine-18 isotope into the pyridine ring .
- Results or Outcomes : The resulting F 18 substituted pyridines present a special interest as potential imaging agents for various biological applications .
Synthesis of Substituted 2-Fluoropyridines
- Application Summary : N-Fluoropyridinium salts are efficient precursors in the synthesis of substituted 2-fluoropyridines .
- Methods of Application : These can be conveniently prepared in good yields by the reaction of the corresponding pyridine with F2/N2 at the presence of strong acid .
- Results or Outcomes : The resulting 2-fluoropyridines can be used in a variety of chemical reactions and have potential applications in pharmaceuticals and agrochemicals .
Use in Agricultural Products
- Application Summary : Fluorine-containing substituents are most commonly incorporated to carbocyclic aromatic rings, and a large number of compounds possessing fluorine-containing substituents on aryl rings have been commercialized as agricultural active ingredients .
- Methods of Application : The specific methods of synthesis are not detailed in the source, but it involves the introduction of fluorine atoms into lead structures .
- Results or Outcomes : The resulting fluorinated compounds have improved physical, biological, and environmental properties .
Use in Radiobiology
- Application Summary : F 18 substituted pyridines, which can be synthesized from 2,5-Difluoro-4-iodopyridine, present a special interest as potential imaging agents for various biological applications .
- Methods of Application : The specific methods of synthesis are not detailed in the source, but it involves the substitution of a fluorine-18 isotope into the pyridine ring .
- Results or Outcomes : The resulting F 18 substituted pyridines can be used in a variety of biological imaging applications .
Use in Pharmaceutical Products
- Application Summary : About 10% of the total sales of pharmaceuticals currently used for medical treatment are drugs containing a fluorine atom . Fluorine-containing substituents are most commonly incorporated to carbocyclic aromatic rings, and a large number of compounds possessing fluorine-containing substituents on aryl rings have been commercialized as pharmaceutical active ingredients .
- Methods of Application : The specific methods of synthesis are not detailed in the source, but it involves the introduction of fluorine atoms into lead structures .
- Results or Outcomes : The resulting fluorinated compounds have improved physical, biological, and environmental properties .
Safety And Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements associated with the compound include avoiding breathing dust, fumes, gas, mist, vapors, or spray, and washing thoroughly after handling .
Future Directions
While specific future directions for 2,5-Difluoro-4-iodopyridine are not mentioned in the search results, fluoropyridines in general are of interest in the development of new pharmaceuticals and agrochemicals . The introduction of fluorine atoms into lead structures is a common modification in the search for new agricultural products with improved physical, biological, and environmental properties .
properties
IUPAC Name |
2,5-difluoro-4-iodopyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2F2IN/c6-3-2-9-5(7)1-4(3)8/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBVRKNZQNKGNTQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1F)F)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2F2IN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40692903 | |
Record name | 2,5-Difluoro-4-iodopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40692903 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Difluoro-4-iodopyridine | |
CAS RN |
1017793-20-2 | |
Record name | 2,5-Difluoro-4-iodopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40692903 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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